Cas no 64617-51-2 (3-phenoxyacetamido-N,N-diethylaniline)

• Product name: 3-phenoxyacetamido-N,N-diethylaniline
• CAS No: 64617-51-2
• MF: C₁₈H₂₂N₂O₂
• MW: 298.37900
• CID: 501095
• PubChem ID: 20297765

3-phenoxyacetamido-N,N-diethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-phenoxyacetamido-N,N-diethylaniline
• N-[3-(diethylamino)phenyl]-2-phenoxyacetamide
• DTXSID90604793
• 64617-51-2
• SCHEMBL11331419

• Inchi： InChI=1S/C18H22N2O2/c1-3-20(4-2)16-10-8-9-15(13-16)19-18(21)14-22-17-11-6-5-7-12-17/h5-13H,3-4,14H2,1-2H3,(H,19,21)
• InChI Key： LXPXINATXLYPHW-UHFFFAOYSA-N
• SMILES： CCN(CC)C1=CC=CC(=C1)NC(=O)COC2=CC=CC=C2

Computed Properties

• Exact Mass: 298.16800
• Monoisotopic Mass: 298.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 3.62330